Cas no 2909-77-5 (2,6-Diisopropyl-N,N-dimethylaniline)

• Product Name: 2,6-Diisopropyl-N,N-dimethylaniline
• CAS No: 2909-77-5
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• MDL: MFCD00144978
• CID: 84521
• PubChem ID: 24879138
• Update Time: 2025-10-21

2,6-Diisopropyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Diisopropyl-N,N-dimethylaniline
• N,N-dimethyl-2,6-di(propan-2-yl)aniline
• 2,5-DIHYDRO-4-METHYL-2,5-DIOXO-3-FURANPROPANOIC ACID
• N,N-Dimethyl-2,6-diisopropyl-anilin
• N,N-Dimethyl-2,6-di-isopropylaniline
• 2909-77-5
• DTXSID6062703
• SCHEMBL59823
• N,N-Dimethyl-2,6-diisopropylaniline
• CS-0154312
• AS-75617
• 2,6-Diisopropyl-N,N-dimethylaniline, 96%
• N-[(1,4-Benzodioxane-2-yl)carboxyl]piperazinehydrochloride
• Benzenamine, N,N-dimethyl-2,6-bis(1-methylethyl)-
• FT-0749270
• AKOS015912482
• SB78188
• 2,6-Diisopropyl-N,N-dimethylaniline, >90%
• N, N-dimethyl-2, 6-di(propan-2-yl)aniline
• InChI=1/C14H23N/c1-10(2)12-8-7-9-13(11(3)4)14(12)15(5)6/h7-11H,1-6H
• N,N-dimethyl-2,6-bis(propan-2-yl)aniline
• CAA90977
• SY277369
• MFCD00144978
• J-017390
• D85982
• ALXIOUGHHXXLKX-UHFFFAOYSA-N
• 2,6-diisopropyl-N,N-dimethyl-aniline

• MDL： MFCD00144978
• Inchi： 1S/C14H23N/c1-10(2)12-8-7-9-13(11(3)4)14(12)15(5)6/h7-11H,1-6H3
• InChI Key： ALXIOUGHHXXLKX-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 205.18300
• Monoisotopic Mass: 205.18305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.873 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 86 °C/2.5 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.5(lit.)
• PSA: 3.24000
• LogP: 3.99940
• Solubility: Not available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,6-Diisopropyl-N,N-dimethylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2,6-Diisopropyl-N,N-dimethylaniline

Introduction to CAS No. 2909-77-5: 2,6-Diisopropyl-N,N-dimethylaniline

CAS No. 2909-77-5, commonly referred to as 2,6-Diisopropyl-N,N-dimethylaniline, is a versatile organic compound with significant applications in various industries. This compound is a derivative of aniline, characterized by its unique structure and chemical properties. Recent studies have highlighted its potential in advanced materials science and pharmaceutical research, making it a subject of interest for both academic and industrial sectors.

The molecular structure of 2,6-Diisopropyl-N,N-dimethylaniline consists of an aniline backbone with two isopropyl groups attached at the 2 and 6 positions and two methyl groups on the nitrogen atom. This configuration imparts the compound with unique electronic and steric properties, which are crucial for its functionality in different applications. Researchers have explored its role as a precursor in the synthesis of advanced polymers and as an intermediate in pharmaceutical chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and sustainable production of CAS No. 2909-77-5. For instance, studies published in leading chemistry journals have demonstrated the use of catalytic processes to optimize the synthesis of this compound, reducing energy consumption and minimizing waste generation. These developments align with global trends toward greener chemical manufacturing practices.

In terms of physical and chemical properties, 2,6-Diisopropyl-N,N-dimethylaniline exhibits high thermal stability and excellent solubility in organic solvents. These characteristics make it suitable for use in high-temperature applications and as a stabilizing agent in complex chemical systems. Furthermore, its ability to act as a nucleophile in certain reactions has been leveraged in the development of novel materials with tailored properties.

The application scope of CAS No. 2909-77-5 extends across multiple domains. In the electronics industry, it has been utilized as a component in the synthesis of advanced semiconductors and optoelectronic materials. In pharmaceuticals, researchers have explored its potential as an intermediate in drug development, particularly in the creation of bioactive compounds with specific therapeutic effects.

Recent studies have also focused on the environmental impact of 2,6-Diisopropyl-N,N-dimethylaniline. Scientists have investigated its biodegradation pathways under various conditions to assess its safety for industrial use. These findings underscore the importance of responsible handling and disposal practices to minimize ecological risks associated with this compound.

In conclusion, CAS No. 2909-77-5, or 2,6-Diisopropyl-N,N-dimethylaniline, stands out as a critical compound with diverse applications and ongoing research interest. Its unique chemical properties and versatility continue to drive innovation across multiple industries, making it a focal point for future scientific exploration.